BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical structure and properties of 6-
Methylsalicylyl-CoA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Methylsalicylyl-CoA

Cat. No.: B15548316

6-Methylsalicylyl-CoA: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methylsalicylyl-CoA is a pivotal intermediate in the biosynthesis of a variety of fungal
secondary metabolites, most notably the polyketide 6-methylsalicylic acid (6-MSA). As a
thioester of coenzyme A, it represents an activated form of 6-methylsalicylic acid, priming it for
subsequent enzymatic modifications. Understanding the chemical structure, properties, and
biosynthetic pathway of 6-Methylsalicylyl-CoA is crucial for the elucidation of fungal metabolic
networks and the potential bioengineering of novel compounds. This technical guide provides
an in-depth overview of 6-Methylsalicylyl-CoA, including its chemical properties, biosynthetic
pathway, and relevant experimental protocols.

Chemical Structure and Properties

6-Methylsalicylyl-CoA is a complex molecule comprising a 6-methylsalicylic acid moiety linked
to coenzyme A via a thioester bond.

Chemical Structure:
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While a definitive 2D structure image is not readily available in public databases, its structure
can be inferred from its constituent parts: a 6-methylsalicylic acid unit and a coenzyme A
molecule.

Physicochemical Properties:

Quantitative experimental data for many physicochemical properties of 6-Methylsalicylyl-CoA
are not extensively reported in the literature. However, key identifiers and calculated properties
are summarized in the table below.

Property Value Source
Molecular Formula C29H42N7018P3S MCE
Molecular Weight 901.67 g/mol MCE
CAS Number 1245729-61-6 MCE

) PubChem (for similar
Predicted XLogP3 -5.6
structures)

) Acidic protons on phosphate
Predicted pKa Inferred
groups and phenol

. Expected to be soluble in
Solubility ) Inferred from CoA structure
aqueous solutions

Note: Predicted values are based on computational models for structurally similar compounds
and should be considered estimates.

Biosynthesis of 6-Methylsalicylyl-CoA

6-Methylsalicylyl-CoA is a key intermediate in the biosynthesis of 6-methylsalicylic acid, a
reaction catalyzed by the multifunctional enzyme 6-methylsalicylic acid synthase (6-MSAS).[1]
[2][3] This type | polyketide synthase utilizes acetyl-CoA as a starter unit and three molecules of
malonyl-CoA as extender units. The overall reaction proceeds through a series of
condensation, reduction, and dehydration steps, ultimately leading to the formation of 6-
methylsalicylic acid, which is released from the enzyme. 6-Methylsalicylyl-CoA is the final
enzyme-bound intermediate before the release of the free acid.
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The biosynthetic pathway can be visualized as follows:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Acetyl-CoA

Malonyl-CoA

ic Acid

Malonyl-CoA

Malonyl-CoA

1] [t

(6-MSAS)

Hydrolysis

Condensation 6-Methylsalicylic Acid

Reduction
Dehydration

6-Methylsalicylyl-CoA

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hypothesis/Research Question

Synthesis of 6-Methylsalicylyl-CoA
(Chemo-enzymatic)

Purification
(SPE, HPLC)

Metabolic Engineering Applications

Structural Characterization Quantification
(MS, NMR) (HPLC-UV)

Enzyme Kinetics with 6-MSAS Biological Activity Assays

Data Analysis and Interpretation
Conclusion and Future Work

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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